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Compound of Interest

Compound Name: PEG3-bis-(ethyl phosphonate)

Cat. No.: B609894

For Researchers, Scientists, and Drug Development Professionals

Introduction

PEG3-bis-(ethyl phosphonate) is a hydrophilic, bifunctional linker molecule increasingly
utilized in the field of drug development, particularly in the construction of Proteolysis Targeting
Chimeras (PROTACS). Its polyethylene glycol (PEG) backbone imparts favorable solubility and
pharmacokinetic properties, while the terminal ethyl phosphonate groups provide reactive
handles for conjugation to targeting ligands and E3 ligase recruiters. This technical guide
provides a comprehensive overview of the synthesis and characterization of PEG3-bis-(ethyl
phosphonate), offering detailed experimental protocols and data interpretation for researchers
in the field.

Synthesis of PEG3-bis-(ethyl phosphonate)

The synthesis of PEG3-bis-(ethyl phosphonate) is most effectively achieved through a
Michaelis-Arbuzov reaction. This classic organophosphorus reaction involves the nucleophilic
attack of a trialkyl phosphite on an alkyl halide, resulting in the formation of a phosphonate. In
this case, a dihalogenated triethylene glycol derivative serves as the electrophile, and triethyl
phosphite acts as the nucleophilic phosphorus reagent.

Proposed Synthetic Scheme

The overall synthetic transformation can be depicted as follows:
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phosphonate): A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609894+#synthesis-and-characterization-of-peg3-bis-
ethyl-phosphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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